Cas no 5351-71-3 ({1-(thiophen-2-yl)ethylideneamino}thiourea)

• Product Name: {1-(thiophen-2-yl)ethylideneamino}thiourea
• CAS No: 5351-71-3
• MF: C₇H₉N₃S₂
• MW: 199.296458005905
• MDL: MFCD00829187
• CID: 1070147
• PubChem ID: 5929944
• Update Time: 2025-06-15

{1-(thiophen-2-yl)ethylideneamino}thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-Thienyl)ethanone thiosemicarbazone
• [((1E)-2-(2-thienyl)-1-azaprop-1-enyl)amino]aminomethane-1-thione
• 1-(1-(thiophen-2-yl)ethylidene)thiosemicarbazide
• 1-(2-thienyl)ethanone hydrazinecarbothioamide
• 1-(thiophen-2-yl)ethanone thiosemicarbazone
• 2-(1-(thiophen-2-yl)ethylidene)hydrazinecarbothioamide
• 2-acetylthiophene thiosemicarbazide
• 2-acetylthiophene thiosemicarbazone
• AC1NZCA5
• acetylthiophene thiosemicarbazone
• ARONIS24325
• CHEMBL1779106
• NSC707
• SBB000390
• T722E
• {1-(thiophen-2-yl)ethylideneamino}thiourea
• AKOS003413852
• A914477
• [(Z)-[1-(thiophen-2-yl)ethylidene]amino]thiourea
• STK030162
• (1E)-1-(2-thienyl)ethan-1-one thiosemicarbazone
• 433212-75-0
• NSC-707
• [(Z)-1-thiophen-2-ylethylideneamino]thiourea
• SSAA09E1
• 5351-71-3
• GLXC-03527
• (2E)-2-[1-(thiophen-2-yl)ethylidene]hydrazinecarbothioamide
• (1E)-1-(2-Thienyl)ethanone thiosemicarbazone #
• SCHEMBL942176
• METHYL 2-THIENYL KETONE, THIOSEMICARBAZONE
• Hydrazinecarbothioamide, 2-[1-(2-thienyl)ethylidene]-
• PJVHAJJEMJNPHN-WEVVVXLNSA-N
• [(E)-1-thiophen-2-ylethylideneamino]thiourea
• BDBM50407712

• MDL： MFCD00829187
• Inchi： 1S/C7H9N3S2/c1-5(9-10-7(8)11)6-3-2-4-12-6/h2-4H,1H3,(H3,8,10,11)/b9-5+
• InChI Key： PJVHAJJEMJNPHN-WEVVVXLNSA-N
• SMILES： S1C=CC=C1/C(/C)=N/NC(N)=S

Computed Properties

• Exact Mass: 199.02397
• Monoisotopic Mass: 199.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 333°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.685
• PSA: 50.41
• LogP: 2.39650

{1-(thiophen-2-yl)ethylideneamino}thiourea Security Information

• HazardClass：IRRITANT

Additional information on {1-(thiophen-2-yl)ethylideneamino}thiourea

Comprehensive Overview of {1-(thiophen-2-yl)ethylideneamino}thiourea (CAS No. 5351-71-3)

The compound {1-(thiophen-2-yl)ethylideneamino}thiourea (CAS No. 5351-71-3) is a specialized organic molecule that has garnered attention in various scientific and industrial applications. Its unique structure, combining a thiophene ring with a thiourea moiety, makes it a subject of interest in fields such as medicinal chemistry, material science, and agrochemical research. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the key features of {1-(thiophen-2-yl)ethylideneamino}thiourea is its molecular architecture. The presence of a thiophene ring, a five-membered heterocycle containing sulfur, contributes to its electronic and binding properties. This structural element is often explored in drug discovery due to its ability to interact with biological targets. The thiourea group, on the other hand, is known for its hydrogen-bonding capabilities, which are crucial in molecular recognition and catalysis. Together, these components make the compound a versatile building block for synthetic chemistry.

In recent years, the demand for heterocyclic compounds like {1-(thiophen-2-yl)ethylideneamino}thiourea has surged, driven by their potential in developing new pharmaceuticals. Researchers are particularly interested in its role as a precursor for bioactive molecules. For instance, derivatives of this compound have shown promise in antimicrobial and antifungal activities, aligning with the growing need for novel therapeutics to combat resistant pathogens. This aligns with the trending search queries such as "new antimicrobial agents" and "thiophene-based drugs," reflecting the public's focus on healthcare innovations.

Beyond pharmaceuticals, {1-(thiophen-2-yl)ethylideneamino}thiourea has applications in material science. Its ability to form stable complexes with metals makes it a candidate for designing coordination polymers and catalysts. These materials are increasingly relevant in sustainable technologies, such as energy storage and pollution remediation. Searches like "green chemistry catalysts" and "metal-organic frameworks" highlight the intersection of this compound with eco-friendly advancements.

The synthesis and characterization of {1-(thiophen-2-yl)ethylideneamino}thiourea are well-documented in the literature. Standard protocols involve the condensation of 2-acetylthiophene with thiourea, followed by purification steps to ensure high yield and purity. Analytical techniques such as NMR, IR spectroscopy, and X-ray crystallography are typically employed to confirm its structure. These details are often sought after by chemists and students, as evidenced by popular search terms like "synthesis of thiourea derivatives" and "spectroscopic analysis of heterocycles."

Safety and handling of {1-(thiophen-2-yl)ethylideneamino}thiourea are also critical topics. While it is not classified as a hazardous substance, standard laboratory precautions should be observed. This includes the use of personal protective equipment (PPE) and proper ventilation. Such precautions resonate with the increasing emphasis on workplace safety, as seen in searches like "chemical handling best practices" and "lab safety guidelines."

Looking ahead, the future of {1-(thiophen-2-yl)ethylideneamino}thiourea appears promising. Ongoing research is exploring its potential in nanotechnology and drug delivery systems. For example, its derivatives could be engineered to enhance the solubility and bioavailability of poorly water-soluble drugs, addressing a common challenge in formulation science. This aligns with the trending interest in "nanocarriers for drug delivery" and "improving drug bioavailability," which are hot topics in both academic and industrial circles.

In conclusion, {1-(thiophen-2-yl)ethylideneamino}thiourea (CAS No. 5351-71-3) is a multifaceted compound with wide-ranging applications. Its unique structural features and functional groups make it a valuable asset in pharmaceuticals, materials science, and beyond. By staying attuned to the latest trends and addressing common queries, this article aims to provide a comprehensive and engaging resource for researchers and enthusiasts alike.